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Compound of Interest

Compound Name: Trimethylphosphine

Cat. No.: B1194731

For Researchers, Scientists, and Drug Development Professionals

Trimethylphosphine (PMe3), a colorless and volatile liquid, is a fundamental
organophosphorus compound with the chemical formula P(CHs)s. Its distinct pyramidal
structure and electron-donating properties make it a widely utilized ligand in coordination
chemistry and a valuable reagent in organic synthesis. This guide provides a comprehensive
overview of the core physical properties of PMe3, detailed experimental protocols for their
determination, and a logical workflow for its characterization.

Quantitative Physical Properties

The physical characteristics of trimethylphosphine are well-documented across various
chemical and safety data sources. A summary of these key quantitative properties is presented
below for easy reference and comparison.
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Physical Temperature L
Value Pressure Citations
Property (°C)
Molecular Weight  76.08 g/mol N/A N/A [1]
Appearance Colorless liquid Ambient Atmospheric [21[314]
Strong,
Odor unpleasant, Ambient Atmospheric [2][5]
pungent
(2131141061 7118]
Melting Point -86 °C N/A Atmospheric o110z
[13]
[21[41(5106][7118]
Boiling Point 38-40 °C N/A Atmospheric [O][10][11][13]
[14]
0.735-0.748 2][3161[71°115
Density 20 Atmospheric ZAIIOI7IIONS]
g/mL [16][17]
7.24 psi (374.3
(215107191 1]
Vapor Pressure mmHg, 49.9 20 N/A
[12][15][16]
kPa)
Refractive Index 3I[718191[12
1.428 - 1.43 20 N/A BlL7ABIN 2]
(n20/D) [15][16]
Flash Point -19°Cto-30°C N/A N/A 21811 7][18][19]
Dipole Moment 1.19 Debye N/A N/A [6]
Acidity (pKa of
Y (p 8.65 N/A N/A [2]

conjugate acid)

Solubility Profile

Solubility in Water

Low to soluble

Solubility in Organic Solvents

Miscible with most organic solvents, including

THF and toluene
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Note: Slight variations in reported values can be attributed to different experimental conditions
and purity levels.

Experimental Protocols for Property Determination

The determination of the physical properties of PMe3 requires specialized techniques due to its
volatile, pyrophoric, and air-sensitive nature. All manipulations must be conducted under an
inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

Melting Point Determination

The melting point of PMe3 is determined by cooling a sample until it solidifies and then
observing the temperature at which it melts upon warming.

e Apparatus: A low-temperature thermometer or thermocouple, a small sample tube, and a
cooling bath (e.g., liquid nitrogen or a dry ice/acetone slurry).

o Methodology:

o

A small amount of PMe3 is condensed into a sample tube under an inert atmosphere.

[¢]

The tube is sealed and placed in a cooling bath to freeze the sample.

o

The bath is allowed to warm slowly, and the temperature is monitored.

[e]

The melting point is recorded as the temperature at which the solid completely transitions
to a liquid.

Boiling Point Determination

The boiling point can be determined using a micro-boiling point or distillation method adapted
for air-sensitive compounds.

o Apparatus: A small distillation flask or a Thiele tube setup, a condenser, a thermometer, and
a heating mantle or oil bath. The entire apparatus must be assembled to allow for an inert
atmosphere.

» Methodology (Distillation):
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[e]

The distillation apparatus is thoroughly dried and purged with an inert gas.

A small volume of PMe3 is transferred to the distillation flask.

o

[¢]

The liquid is gently heated.

[¢]

The boiling point is the temperature at which the vapor and liquid are in equilibrium,
observed as a stable temperature on the thermometer during distillation.[20]

Density Measurement

The density of PMe3 can be measured using a pycnometer or an electronic density meter, with
modifications for handling air-sensitive liquids.

o Apparatus: A pycnometer of known volume, an analytical balance, and a temperature-
controlled bath.

o Methodology:
o The empty pycnometer is weighed.
o The pycnometer is filled with PMe3 under an inert atmosphere and sealed.

o The filled pycnometer is placed in a temperature-controlled bath to reach thermal
equilibrium.

o The pycnometer is removed, carefully cleaned and dried on the outside, and weighed
again.

o The density is calculated by dividing the mass of the PMe3 by the known volume of the
pycnometer.

Refractive Index Measurement

The refractive index is measured using a refractometer, ensuring the sample is not exposed to
air.

» Apparatus: An Abbe refractometer with a temperature-controlled prism.
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o Methodology:
o The refractometer prism is cleaned and calibrated.
o Afew drops of PMe3 are applied to the prism under a stream of inert gas.

o The prism is closed, and the sample is allowed to equilibrate to the set temperature.

o The refractive index is read from the instrument's scale.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a logical workflow for the comprehensive characterization of
the physical properties of a volatile and air-sensitive liquid like PMe3.
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Caption: Workflow for PMe3 Physical Property Characterization.

This technical guide provides a foundational understanding of the key physical properties of
trimethylphosphine, essential for its safe handling, application in research and development,
and for the prediction of its behavior in various chemical processes. The provided experimental
frameworks, while general, offer a starting point for developing specific standard operating
procedures for the characterization of this and other similar reactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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